4-Chloro-3-methyl-2-(phenylmethoxycarbonylamino)benzoic acid
Description
“4-Chloro-3-methyl-2-(phenylmethoxycarbonylamino)benzoic acid” is a chemical compound. It shares some similarities with other compounds such as “4-Chloro-2-methylbenzoic acid” which can be synthesized from 4-chlorobenzoic acid via a multi-step reaction process .
Synthesis Analysis
The synthesis of this compound could potentially involve a multi-step reaction process similar to the synthesis of “4-Chloro-2-methylbenzoic acid” from 4-chlorobenzoic acid . The synthesis of polysubstituted benzenes, which this compound is a type of, often involves careful planning of the sequence of reactions and the order in which they are carried out .Safety and Hazards
properties
IUPAC Name |
4-chloro-3-methyl-2-(phenylmethoxycarbonylamino)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClNO4/c1-10-13(17)8-7-12(15(19)20)14(10)18-16(21)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,21)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDDMGGWHAWUMMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1NC(=O)OCC2=CC=CC=C2)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-methyl-2-(phenylmethoxycarbonylamino)benzoic acid | |
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